6-chloro-N2-[3-(diethylamino)propyl]-N4-(2,4-difluorophenyl)-1,3,5-triazine-2,4-diamine hydrochloride

• IUPAC Name: 6-chloro-4-N-[3-(diethylamino)propyl]-2-N-(2,4-difluorophenyl)-1,3,5-triazine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C16H21ClF2N6.ClH/c1-3-25(4-2)9-5-8-20-15-22-14(17)23-16(24-15)21-13-7-6-11(18)10-12(13)19;/h6-7,10H,3-5,8-9H2,1-2H3,(H2,20,21,22,23,24);1H
• InChI Key: GQOHDAHICZNLBE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC1=NC(=NC(=N1)Cl)NC2=C(C=C(C=C2)F)F.Cl
• Molecular Formula: C16H22Cl2F2N6
• Molecular Weight: 407.3 g/mol

Description

This compound is a derivative of triazine, which is a class of nitrogen-containing heterocycles. The “6-chloro” indicates the presence of a chlorine atom, and “N2-[3-(diethylamino)propyl]-N4-(2,4-difluorophenyl)” suggests the presence of a diethylamino group and a difluorophenyl group attached to the triazine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The triazine ring is a six-membered ring with three nitrogen atoms and three carbon atoms. The chlorine, diethylamino, and difluorophenyl groups would all add complexity to the structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar diethylamino and difluorophenyl groups might make the compound soluble in polar solvents.

Scientific Research Applications

Environmental and Occupational Health Studies

Research on the environmental and occupational health impacts of organohalogen compounds, such as chlorpyrifos and other chlorinated pesticides, has been conducted to understand their toxicological profiles. These studies often focus on the mechanisms of toxicity, exposure routes, and potential health outcomes associated with exposure. For example, studies on chlorpyrifos have explored its effects on neurotoxic esterase activity and its association with fatal outcomes following ingestion, emphasizing the importance of understanding the toxicological mechanisms of such compounds for safety and regulatory purposes (Osterloh, Lotti, & Pond, 1983).

Pharmacological and Therapeutic Research

Compounds with similar structural features may be investigated for their pharmacological and therapeutic properties. Research in this area includes the study of phenothiazines and their metabolites for various medical applications, such as antipsychotic treatments. These studies may explore how the degradation of certain chemical rings in drugs leads to the formation of active metabolites, which could inform the development of new therapeutic agents with improved efficacy and safety profiles (Breyer, Gaertner, & Prox, 1974).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be used as a drug, the mechanism of action would depend on the biological target of the drug.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it’s being studied as a potential drug, future research might focus on improving its efficacy or reducing its side effects.